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Compound of Interest

Compound Name: Flrlamide, manduca

CAS No.: 129960-91-4

Cat. No.: B1672852 Get Quote

Material Safety & Hazard Profile
Before initiating disposal, you must categorize the risk. While insect neuropeptides are

generally non-toxic to humans, they are bioactive molecules. In the absence of specific human

toxicity data, Universal Precautions are mandatory.

Parameter Specification

Compound Name Manduca FLRLamide / ManducaFLRFamide

CAS Number 129960-91-4 (FLRLamide)

Physical State Lyophilized powder or Aqueous solution

Bioactivity
Myotropic (muscle contraction),

Neuromodulation in insects

Human Hazard
Not classified as PBT (Persistent,

Bioaccumulative, Toxic). Treat as Irritant.

Environmental Hazard
Low.[1] Peptides degrade rapidly; however,

Manduca sexta is an agricultural pest.

Pre-Disposal Assessment (Triage)
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Effective disposal relies on segregating waste at the source. Use the following decision matrix

to determine the correct workflow.

Waste Generation Source

Identify Material Type

Pure Peptide / Stock Solution

Unused Compound

Treated Manduca (Larvae/Moths)

Animal Tissue

Needles / Glass Vials

Injection Equip

Chemical Waste Stream
(Label: Non-Hazardous Peptide)

Devitalization
(Freeze -20°C for >24hrs)

Sharps Container
(Do not recap)

Biohazard Waste Stream
(Incineration/Autoclave)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating peptide and biological waste streams.

Step-by-Step Disposal Protocols
Protocol A: Chemical Waste (Pure Peptide)
Applicability: Expired lyophilized powder, leftover stock solutions, or contaminated bench paper.

Neutralization (Optional but Recommended):

For high-concentration stock solutions (>1 mM), add 10% bleach (sodium hypochlorite) to

the vial to degrade the peptide bonds before disposal. Allow to sit for 20 minutes.
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Containment:

Transfer liquid waste into a High-Density Polyethylene (HDPE) chemical waste container.

Solids (vials with powder residue) should be capped and placed in a clear hazardous

waste bag.

Labeling:

Affix a hazardous waste tag.

Constituents: "Aqueous Solution, Peptides (Non-Hazardous)."

Hazard Checkbox: Select "Irritant" (preventative classification).

Disposal:

Hand over to your institution's EHS (Environmental Health & Safety) for incineration. Do

not pour down the drain.

Protocol B: Biological Waste (Treated Manduca sexta)
Applicability: Larvae, pupae, or moths injected with or fed FLRLamide. Critical

Requirement:Manduca sexta is a regulated agricultural pest (Tobacco Hornworm). You must

ensure devitalization (death) before the waste leaves your control to prevent accidental

environmental release.[2]

Devitalization (The "Freeze-Kill" Method):

Place live insects (larvae/moths) into a primary container (e.g., plastic box or sealed bag).

Place the container in a -20°C freezer for a minimum of 24 hours.

Why? This ensures humane euthanasia and prevents the escape of pests into the local

ecosystem during transport.

Primary Containment:

Remove frozen carcasses and place them into a Red Biohazard Bag.
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If the insects were transgenic or treated with viral vectors, this bag must be autoclavable.

Secondary Containment:

Place the red bag into a rigid, leak-proof biohazard bin (grey or red bin).

Final Disposal:

Incineration: Preferred for chemically treated biologicals to destroy both the tissue and the

peptide.

Autoclave: Acceptable if incineration is unavailable (121°C, 15 psi, 30 mins).

Protocol C: Sharps & Consumables
Applicability: Micro-syringes, pipette tips used for FLRLamide application.

Immediate Segregation:

Dispose of needles immediately into a rigid, puncture-resistant Sharps Container.

NEVER recap needles used for peptide injection.

Pipette Tips:

Collect in a benchtop biohazard bag.

Treat as solid biological waste (see Protocol B).

Emergency Procedures
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Scenario Immediate Action Follow-up

Skin Contact (Peptide)
Wash with soap and water for

15 mins.

Consult SDS. No systemic

toxicity expected.

Needle Stick
Bleed the wound, wash with

soap/water.

Report to Occupational Health.

Monitor for inflammation.

Insect Escape Recapture immediately.
If lost, set pheromone traps or

light traps in the facility.

Spill (Solid)
Dampen with wet paper towel

to avoid dust.

Wipe surface with 10% bleach.

[3]

Regulatory & Compliance Notes
NIH Guidelines: If your Manduca are transgenic, you must comply with NIH Guidelines

Section IV-B-7 regarding the inactivation of recombinant organisms.

USDA/APHIS:Manduca sexta transport and disposal may be subject to USDA permits (PPQ

526) if moving between states. Ensure your permit conditions for "devitalization prior to

disposal" are met.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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